Cas no 88958-74-1 (2-Heptanone, 3-phenyl-, oxime)

2-Heptanone, 3-phenyl-, oxime structure
2-Heptanone, 3-phenyl-, oxime structure
Product Name:2-Heptanone, 3-phenyl-, oxime
CAS No:88958-74-1
MF:C13H19NO
MW:205.296063661575
CID:618247
PubChem ID:71320974
Update Time:2025-04-19

2-Heptanone, 3-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanone, 3-phenyl-, oxime
    • N-(3-phenylheptan-2-ylidene)hydroxylamine
    • DTXSID00750836
    • 88958-74-1
    • Inchi: 1S/C13H19NO/c1-3-4-10-13(11(2)14-15)12-8-6-5-7-9-12/h5-9,13,15H,3-4,10H2,1-2H3
    • InChI Key: QRBXBZKEQIQCEF-UHFFFAOYSA-N
    • SMILES: ON=C(C)C(C1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 32.6Ų
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